2-Methoxymethyl-3-methyl-furan

• Molecular Formula: C7H10O2
• Molecular Weight: 126.15 g/mol
• IUPAC Name: 2-(methoxymethyl)-3-methylfuran
• InChI: InChI=1S/C7H10O2/c1-6-3-4-9-7(6)5-8-2/h3-4H,5H2,1-2H3
• InChI Key: OXEMOGOJELVSLC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC=C1)COC

Description

2-Methoxymethyl-3-methyl-furan is a useful research compound. Its molecular formula is C7H10O2 and its molecular weight is 126.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under an inert atmosphere sodium hydride (0.25 g ˜60%, 6.2 mmol, 1.1 equiv.) was suspended in dry tetrahydrofuran. At 5° C. a solution of (3-methyl-furan-2-yl)-methanol (0.63 g, 5.6 mmol) in dry tetrahydrofuran was added dropwise. The mixture was stirred at room temp. for one hour, then iodomethane (0.9 g, 6.2 mmol, 1.1 equiv.) was added dropwise. The mixture was stirred overnight at room temp., quenched with diluted acid and extracted with diethyl ether. The combined, organic extracts were washed with brine, dried over magnesium sulfate dihydrate, filtered and concentrated under reduced pressure to give 0.8 g of the title compound as a light yellow oil. GC-MS (EI): M=126.